Cas no 878692-88-7 (4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one)

• Product Name: 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• CAS No: 878692-88-7
• MF: C₂₅H₂₉N₃O₂
• MW: 403.516666173935
• CID: 6447682
• PubChem ID: 6491123
• Update Time: 2025-07-15

4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• 4-{1-[3-(3,5-dimethylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one
• AKOS000714548
• AB00683591-01
• 1-allyl-4-(1-(3-(3,5-dimethylphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• F3243-0993
• AKOS016316739
• 878692-88-7
• 4-[1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one

• Inchi： 1S/C25H29N3O2/c1-4-10-27-17-20(16-24(27)29)25-26-22-8-5-6-9-23(22)28(25)11-7-12-30-21-14-18(2)13-19(3)15-21/h4-6,8-9,13-15,20H,1,7,10-12,16-17H2,2-3H3
• InChI Key： MGXQTSPMAYEXJJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCOC2C=C(C)C=C(C)C=2)CN1CC=C

Computed Properties

• Exact Mass: 403.22597718g/mol
• Monoisotopic Mass: 403.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 47.4Ų

Additional information on 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one

Chemical Profile of 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878692-88-7)

4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one (CAS No. 878692-88-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of this compound is characterized by a pyrrolidinone core, which is flanked by several functional groups that contribute to its overall reactivity and biological profile. Specifically, the presence of a 3,5-dimethylphenoxy moiety at the propyl chain and a 1H-1,3-benzodiazol-2-yl group at the benzodiazole ring suggests possible interactions with biological targets such as enzymes and receptors. These structural features are critical in determining the compound's pharmacokinetic properties and its potential therapeutic applications.

In recent years, there has been growing interest in developing novel compounds that can modulate central nervous system (CNS) activity. The benzodiazolone scaffold, present in this molecule, is known for its ability to interact with GABA-A receptors, which are involved in mediating neurotransmission and anxiety regulation. The incorporation of the prop-2-en-1-yl group further enhances the compound's ability to interact with these receptors, potentially leading to anxiolytic and sedative effects.

The 3,5-dimethylphenoxy substituent adds another layer of complexity to the compound's biological activity. This group is often found in bioactive molecules due to its ability to influence electron distribution and solubility properties. Studies have shown that phenoxymethyl derivatives can exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The combination of these features in 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}-1-(prop-2-en-1-yl)pyrrolidin-2-one suggests that it may have multifaceted therapeutic potential.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the prop-2-en-1-yl group necessitates careful consideration of stereochemistry to ensure the desired configuration is achieved. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with high yield and purity, facilitating further exploration of their biological activities.

Evaluation of the pharmacological properties of 4-{1-3-(3,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yi}]-1-(propenylpyrrolidinone) has revealed intriguing results. In vitro studies have demonstrated that this compound can modulate various enzymes and receptors relevant to CNS function. Notably, it has shown interactions with enzymes such as cytochrome P450 family members, which are crucial for drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of this compound are broad and span several areas of medicine. Given its structural similarity to known anxiolytics and sedatives, it may serve as a lead compound for developing new treatments for anxiety disorders and insomnia. Additionally, its interaction with GABA-A receptors suggests potential use in managing seizures and other neurological conditions.

In conclusion, 4-{1--(dimethoxy)benzophenone)-pyrrolidinone (CAS No. 878692887} represents a promising candidate for further pharmacological investigation. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued research into its mechanisms of action and clinical efficacy will be essential in determining its full potential in medicine.